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Introduction

The Dihydrorhodamine 123 (DHR) assay is a robust and widely utilized flow cytometry-based
method for assessing the oxidative burst capacity of phagocytes, primarily neutrophils and
monocytes, in whole blood. This assay is a cornerstone in the diagnosis of Chronic
Granulomatous Disease (CGD), a primary immunodeficiency characterized by the inability of
phagocytes to produce reactive oxygen species (ROS) to kill certain pathogens.[1][2] Beyond
CGD diagnostics, the DHR assay serves as a valuable tool in drug development and
immunological research to evaluate the impact of various compounds on phagocyte function.[3]

This application note provides a comprehensive overview of the DHR 123 whole blood assay,
including the underlying principles, a detailed experimental protocol, and data interpretation
guidelines.

Principle of the Assay:

The DHR assay relies on the cell-permeable, non-fluorescent dye Dihydrorhodamine 123.
Inside phagocytes, upon stimulation, the NADPH oxidase complex is activated, leading to the
production of superoxide and subsequently hydrogen peroxide. Dihydrorhodamine 123 is
oxidized by these ROS, primarily through the action of myeloperoxidase, into the highly
fluorescent compound Rhodamine 123. The intensity of the green fluorescence emitted by
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Rhodamine 123 is directly proportional to the amount of ROS produced and can be quantified

on a per-cell basis using flow cytometry.

Signaling Pathway of Neutrophil Oxidative Burst

The activation of the NADPH oxidase complex is a critical step in the oxidative burst. The
following diagram illustrates the key components and their assembly upon cellular stimulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b035253#dihydrorhodamine-123-whole-blood-assay-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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